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Detailed Mechanisms of Action

The following diagrams illustrate the distinct pathways through which XAV939 and CCT251545 exert their

effects.
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XAV939 Mechanism (Targets TNKS)
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Supporting Experimental Evidence

The comparative profiles of XAV939 and CCT251545 are supported by concrete experimental data from

various cellular and animal models.
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Compound Experimental Model Key Findings on Transcriptional Activity

XAV939 Lung adenocarcinoma A549 cells Decreased B-catenin mRNA expression and
reduced protein levels of c-MYC [1].

Hepatocellular carcinoma cells Attenuated B-catenin/TCF reporter activity
(HepG2, Huh7) (TOPflash), decreased nuclear 3-catenin, and
inhibited growth [2].

Prostate cancer cells (LNCaP, Enhanced cancer cell elimination; effect maintained
PC-3) co-cultured with patient only with continuous presence, suggesting reversible
lymphocytes pathway inhibition [3].

CCT251545 Colorectal cancer cells (LS174T,  Altered WNT-pathway regulated gene expression
SW620) and STAT1-regulated genes; reduced

phosphorylation of STAT1SER?27 (3 hiomarker) [4].

WNT-dependent mouse tumor Demonstrated in vivo activity by altering WNT-
models pathway gene expression and modulating STAT1
phosphorylation [4].

How to Choose for Your Research

Your choice between these probes should be guided by your specific research question:

e Use XAV939 if your goal is to investigate the upstream regulation of B-catenin stability, particularly
the role of Tankyrase and the AXIN destruction complex. It is ideal for studying the initial steps of
pathway activation and degradation [1] [2].

e Use CCT251545 if you are focused on the downstream, nuclear events of transcription. It is the
preferred tool for dissecting the role of the Mediator complex kinases CDK8/19 in regulating specific
gene expression programs, including those beyond the WNT pathway, such as STAT1 targets [4] [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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